Cas no 488094-85-5 (methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate)

Methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate is a heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a pyridinyl group and a methyl benzoate moiety via a sulfanyl methyl bridge. This structure imparts potential utility in medicinal chemistry and material science due to its electron-rich aromatic systems and versatile reactivity. The oxadiazole ring contributes to stability and hydrogen-bonding capacity, while the ester group offers synthetic flexibility for further derivatization. Its hybrid architecture may enhance binding affinity in biological targets or serve as a building block for advanced organic frameworks. The compound’s well-defined molecular design makes it suitable for applications in drug discovery and functional materials research.

methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate structure

488094-85-5 structure

Product Name:methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate

CAS No:488094-85-5

MF:C₁₆H₁₃N₃O₃S

MW:327.357722043991

CID:6449010

Update Time:2025-10-28

methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate
- methyl 4-(((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)methyl)benzoate
- Benzoic acid, 4-[[[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]thio]methyl]-, methyl ester
- Inchi： 1S/C16H13N3O3S/c1-21-15(20)13-4-2-11(3-5-13)10-23-16-19-18-14(22-16)12-6-8-17-9-7-12/h2-9H,10H2,1H3
- InChI Key： NWPPHMCDJATXDQ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(CSC2=NN=C(C3C=CN=CC=3)O2)C=C1

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
Boiling Point: 533.4±60.0 °C(Predicted)
pka: 0.97±0.10(Predicted)

methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1270-0002-2μmol	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	2μmol	$57.0	2023-08-17
Life Chemicals	F1270-0002-5μmol	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	5μmol	$63.0	2023-08-17
Life Chemicals	F1270-0002-1mg	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	1mg	$54.0	2023-08-17
Life Chemicals	F1270-0002-2mg	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	2mg	$59.0	2023-08-17
Life Chemicals	F1270-0002-3mg	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	3mg	$63.0	2023-08-17
Life Chemicals	F1270-0002-4mg	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	4mg	$66.0	2023-08-17
Life Chemicals	F1270-0002-5mg	methyl 4-({[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}methyl)benzoate	488094-85-5	90%+	5mg	$69.0	2023-08-17

methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate Related Literature

1. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
4. Enantiomeric helical TiO2 nanofibers modulate different peptide assemblies and subsequent cellular behaviors†

Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Additional information on methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate

Methyl 4-({5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate (CAS No. 488094-85-5): A Comprehensive Overview

Methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate (CAS No. 488094-85-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate is composed of a benzene ring substituted with a methyl ester group at the para position and a sulfanyl-containing oxadiazole moiety attached to the benzene ring through a methylene bridge. The presence of the pyridine ring further enhances the compound's pharmacological properties by introducing additional functional groups that can interact with biological targets.

The synthesis of methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate typically involves several steps. One common approach is to start with 4-bromomethylbenzoic acid methyl ester, which is then reacted with sodium thiosulfate to form the corresponding thiol. This thiol is subsequently coupled with 5-(pyridin-4-yl)-1,3,4-oxadiazole to yield the final product. The reaction conditions and reagents used can significantly influence the yield and purity of the final compound.

In recent years, significant progress has been made in understanding the biological activities of methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate can effectively inhibit the activity of cyclooxygenase (COX), a key enzyme involved in the production of prostaglandins, which are mediators of inflammation.

Moreover, preclinical studies have indicated that methyl 4-({5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}methyl)benzoate has potential as an anti-cancer agent. In vitro and in vivo experiments have shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that methyl 4-{(5-(pyridin\-4\-yl)$1\,\(3\,\(4\-oxadiazol\-2\-ylsulfanyl\}\(methyl$benzoate could be a valuable lead compound for the development of new cancer therapeutics.

The pharmacokinetic properties of methyl 4-{(5-(pyridin\-4\-yl)$1\,\(3\,\(4\-oxadiazol\-2\-ylsulfanyl\}\(methyl$benzoate have also been investigated. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in animal models. These characteristics make it an attractive candidate for further clinical development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and to optimize its pharmacological properties. Ongoing studies are focusing on improving the solubility and stability of methyl 4-{(5-(pyridin\-4\-yl)$1\,\(3\,\(4\-oxadiazol\-2\-ylsulfanyl\}\(methyl$benzoate, as well as exploring its potential synergistic effects with other drugs.

In conclusion, methyl 4-{(5-(pyridin\-4\-yl)$1\,\(3\,\(4\-oxadiazol\-2\-ylsulfanyl\}\(methyl$benzoate (CAS No. 488094-85-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights into this compound will emerge.